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Abstract
Ribalinine is a naturally occurring quinoline alkaloid that has been isolated from plant species

such as Balfourodendron riedelianum.[1] This technical guide provides a comprehensive

overview of the chemical structure of Ribalinine, including its physicochemical properties. Due

to the limited availability of published research on this specific compound, this guide also

discusses the general synthetic approaches for its core chemical scaffold and the known

biological activities of related alkaloids, offering a valuable resource for researchers interested

in the potential of Ribalinine and similar natural products in drug discovery and development.

Chemical Structure and Properties
Ribalinine is chemically known as 3-hydroxy-2,2,10-trimethyl-3,4-dihydropyrano[2,3-b]quinolin-

5-one.[1][2] Its molecular structure consists of a quinolinone core fused with a dihydropyran

ring.

Chemical Identifiers:

IUPAC Name: 3-hydroxy-2,2,10-trimethyl-3,4-dihydropyrano[2,3-b]quinolin-5-one[1][2]

Molecular Formula: C₁₅H₁₇NO₃[1][2]

Canonical SMILES: CC1(C(CC2=C(O1)N(C3=CC=CC=C3C2=O)C)O)C
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InChI Key: HUPKGVIVTBASQC-UHFFFAOYSA-N

The chemical structure of Ribalinine is presented in the following diagram:

Caption: 2D Chemical Structure of Ribalinine.

Physicochemical Properties
A summary of the key physicochemical properties of Ribalinine is provided in the table below.

These properties are crucial for understanding its behavior in biological systems and for the

design of potential drug delivery systems.

Property Value Source

Molecular Weight 259.30 g/mol PubChem[2]

XLogP3 1.9 PubChem[2]

Hydrogen Bond Donor Count 1 PubChem[2]

Hydrogen Bond Acceptor

Count
3 PubChem[2]

Rotatable Bond Count 1 PubChem[2]

Exact Mass 259.120843 g/mol PubChem[2]

Topological Polar Surface Area 58.9 Å² PubChem

Heavy Atom Count 19 PubChem

Complexity 441 PubChem[2]

Synthesis and Experimental Protocols
Detailed experimental protocols for the specific synthesis of Ribalinine are not readily available

in the public domain. However, the synthesis of the core pyrano[2,3-b]quinoline scaffold has

been reported in the literature. A general approach involves the construction of the quinolinone

ring system followed by the annulation of the pyran ring.
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General Synthetic Strategy for the Pyrano[2,3-
b]quinoline Core
One reported method for the synthesis of the pyrano[2,3-b]quinoline system involves the

reaction of 2-chloro-3-formylquinolines with a suitable three-carbon synthon to construct the

pyran ring. An alternative approach utilizes the Claisen rearrangement of 4-(allyloxy)-2-

quinolones to introduce the necessary carbon framework for the subsequent cyclization to form

the pyran ring.

The following diagram illustrates a generalized workflow for the synthesis of the pyrano[2,3-

b]quinoline scaffold.

Quinolinone Formation

Pyran Ring Annulation

Substituted Aniline CyclizationReaction

Malonic Acid Derivative

4-Hydroxy-2-quinolone Allylation 4-(Allyloxy)-2-quinolone Claisen Rearrangement 3-Allyl-4-hydroxy-2-quinolone Cyclization Pyrano[2,3-b]quinoline Core

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of the pyrano[2,3-b]quinoline core.

Note: This represents a generalized pathway. The specific reagents, reaction conditions, and

protecting group strategies would need to be optimized for the synthesis of Ribalinine itself,

which contains additional methyl and hydroxyl substitutions.

Signaling Pathways and Mechanism of Action
Currently, there is no specific information available in the public scientific literature regarding

the signaling pathways modulated by Ribalinine or its precise mechanism of action. Further

research is required to elucidate the biological targets and pharmacological effects of this

compound.

Biological Activity
While specific quantitative data on the biological activity of Ribalinine is limited, the broader

class of quinoline alkaloids and extracts from Balfourodendron riedelianum have been reported

to possess various biological activities.
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Alkaloids are a diverse group of naturally occurring chemical compounds that have been

shown to exhibit a wide range of pharmacological activities, including antimicrobial, anti-

inflammatory, and anticancer effects. Furoquinoline alkaloids isolated from Balfourodendron

riedelianum have demonstrated antifouling activity.

Further investigation into the biological profile of pure Ribalinine is necessary to determine its

specific activities and potential therapeutic applications.

Conclusion
Ribalinine is a quinoline alkaloid with a defined chemical structure and physicochemical

properties. While its biological activity and mechanism of action remain largely unexplored, the

pyrano[2,3-b]quinoline core represents a scaffold of interest for medicinal chemistry. This

technical guide provides a foundation for future research into this natural product, highlighting

the need for further studies to unlock its full therapeutic potential. The synthesis of Ribalinine
and its analogs, followed by comprehensive biological screening, could lead to the discovery of

novel therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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